Cas no 163634-21-7 (Cyclobutanemethanol, 3-ethynyl-, trans-)

• Product Name: Cyclobutanemethanol, 3-ethynyl-, trans-
• CAS No: 163634-21-7
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD34603334
• CID: 5190993
• PubChem ID: 121392876
• Update Time: 2025-05-19

Cyclobutanemethanol, 3-ethynyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 3-ethynyl-, trans-
• trans-(3-ethynylcyclobutyl)methanol
• [(1s,3s)-3-ethynylcyclobutyl]methanol
• (cis-3-Ethynylcyclobutyl)methanol
• PS-16351
• PS-16352
• MFCD34603334
• EN300-7563491
• F88813
• F88898
• cis-(3-ethynylcyclobutyl)methanol
• (trans-3-Ethynylcyclobutyl)methanol
• SY308626
• PB48664
• 162039-22-7
• PB48665
• AT13998
• (3-ethynylcyclobutyl)methanol
• PB48663
• Rel-((1s,3s)-3-ethynylcyclobutyl)methanol
• 163634-21-7
• Rel-((1r,3r)-3-ethynylcyclobutyl)methanol
• SCHEMBL17818227
• [(1r,3r)-3-ethynylcyclobutyl]methanol
• MFCD30167598
• SY296377
• 163634-20-6
• YXMUVIBOZXXNDX-UHFFFAOYSA-N
• SY296376
• ((1s,3s)-3-ethynylcyclobutyl)methanol

• MDL： MFCD34603334
• Inchi： 1S/C7H10O/c1-2-6-3-7(4-6)5-8/h1,6-8H,3-5H2/t6-,7-
• InChI Key： YXMUVIBOZXXNDX-LJGSYFOKSA-N
• SMILES： [C@@H]1(CO)C[C@@H](C#C)C1

Computed Properties

• Exact Mass: 110.073164938g/mol
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on Cyclobutanemethanol, 3-ethynyl-, trans-

Cyclobutanemethanol, 3-ethynyl-, trans- (CAS No. 163634-21-7): A Comprehensive Overview in Modern Chemical Biology

The compound Cyclobutanemethanol, 3-ethynyl-, trans-, identified by its CAS number 163634-21-7, represents a fascinating molecule with significant implications in the field of chemical biology. This trans-alkynyl-substituted cyclobutanol derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and molecular synthesis. The combination of a cyclobutane ring with an ethynyl group at the 3-position, along with the trans configuration, endows this molecule with distinct chemical reactivity and biological relevance.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in drug design and development. The cyclobutane moiety, known for its rigid three-membered ring structure, often enhances the metabolic stability of bioactive molecules. When coupled with functional groups such as the ethynyl substituent, it introduces additional reactivity that can be exploited for various synthetic purposes. The trans configuration of the ethynyl group further influences the electronic and steric properties of the molecule, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of Cyclobutanemethanol, 3-ethynyl-, trans- is its utility in constructing complex molecular architectures. The presence of an alkyne group provides a versatile handle for further functionalization through reactions such as Sonogashira coupling, which is widely used in organic synthesis to form carbon-carbon bonds. This capability is particularly useful in the development of novel therapeutic agents where precise control over molecular structure is crucial. Additionally, the cyclobutane ring can serve as a scaffold for peptidomimetic design, offering an alternative to traditional peptide-based drugs that suffer from issues like rapid degradation or poor bioavailability.

Recent research has highlighted the potential of cycloalkyl-substituted alcohols as bioactive molecules. Studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in Cyclobutanemethanol, 3-ethynyl-, trans- may contribute to its biological efficacy by influencing how it interacts with target proteins or enzymes. For instance, the rigid cyclobutane ring can mimic natural binding pockets, while the ethynyl group can engage in specific hydrogen bonding or hydrophobic interactions.

The synthesis of Cyclobutanemethanol, 3-ethynyl-, trans- presents an interesting challenge due to the need to maintain the trans configuration while introducing the desired functional groups. Advanced synthetic methodologies have been employed to achieve this goal, including transition metal-catalyzed reactions and stereoselective transformations. These techniques not only ensure high yield but also allow for modifications that can fine-tune the biological properties of the compound. For example, variations in substituent size or electronic nature can significantly alter receptor binding affinity and pharmacokinetic profiles.

In the context of drug discovery, computational modeling has played a pivotal role in understanding how Cyclobutanemethanol, 3-ethynyl-, trans- might interact with biological targets. Molecular docking studies have been used to predict binding affinities and identify potential lead compounds for further optimization. These simulations provide valuable insights into the structural features that contribute to biological activity, guiding experimental efforts toward more effective therapeutic agents.

The versatility of Cyclobutanemethanol, 3-ethynyl-, trans- extends beyond pharmaceutical applications. It serves as a valuable building block in materials science, where its unique structural features can be leveraged to develop novel polymers or functional materials. For instance, its ability to undergo cross-coupling reactions makes it suitable for creating conjugated polymers with applications in organic electronics.

Future research directions may explore new synthetic routes to enhance access to derivatives of Cyclobutanemethanol, 3-ethynyl-, trans-. Advances in flow chemistry and continuous manufacturing could provide more efficient pathways for producing these compounds on an industrial scale. Additionally, exploring its derivatives could reveal new biological activities or improve existing ones through structure-activity relationship studies.

In conclusion, Cyclobutanemethanol, 3-ethynyl-, trans- (CAS No. 163634-21-7) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable scaffold for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies for this compound and its derivatives, its importance is likely to grow further.